(4Ar,8aR,15bR)-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one

• CAS No.: 57-24-9
• Product Name: (4Ar,8aR,15bR)-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one
• Molecular Formula: C21H22N2O2; C21H22N2O2. 1; 2 H2SO4
• Molecular Weight: 335.4 g/mol
• IUPAC Name: (4aR,5aS,8aS,13aS,15aS,15bR)-2,4a,5,5a,6,7,8,13a,15,15a,15b,16-dodecahydro4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-6-ium-14-one
• Standard InChI: InChI=1S/C21H22N2O2/c24-18-10-16-19-13-9-17-21(6-7-22(17)11-12(13)5-8-25-16)14-3-1-2-4-15(14)23(18)20(19)21/h1-5,13,16-17,19-20H,6-11H2/p+1/t13-,16-,17-,19-,20-,21+/m0/s1
• Standard InChIKey: QMGVPVSNSZLJIA-FVWCLLPLSA-N
• Isomeric SMILES: C1C[NH+]2CC3=CCO[C@H]4CC(=O)N5[C@H]6[C@H]4[C@H]3C[C@H]2[C@@]61C7=CC=CC=C75
• SMILES: C1C[NH+]2CC3=CCOC4CC(=O)N5C6C4C3CC2C61C7=CC=CC=C75
• Canonical SMILES: C1C[NH+]2CC3=CCOC4CC(=O)N5C6C4C3CC2C61C7=CC=CC=C75
• Appearance: Powder
• Boiling Point: 518 °F at 5 mm Hg (EPA, 1998); 518°F at 5 mmHg; Decomposes
• Colorform: Brilliant, colorless cubes from chloroform-ether; Colorless crystals; Colorless, transparent, prismatic crystals or white crystalline powder; Colorless to white, crystalline solid.; Hard white crystals or powder; Colorless rhombohedrons (from ethanol)
• Density: 1.36 at 68 °F (EPA, 1998); 1.36 g/cu m at 20 °C; 1.36 g/cm³; 1.36
• Melting Point: 514 to 554 °F (EPA, 1998); 392 °F with decomposition (EPA, 1998); 287.0 °C; 284 °C; 275-285 °C; 514°F
• Physical Description: Strychnine appears as colorless, transparent crystals or white crystalline powder. Has no odor. Used for destroying rodents and predatory animals and for trapping fur-bearing animals. (EPA, 1998); Strychnine and salts appears as colorless to white crystals. Used as a rodenticide. Burns, though difficult to ignite. Toxic by ingestion. Produces toxic oxides of nitrogen during combustion.; Strychnine sulfate appears as colorless, odorless, very bitter crystals or white crystalline powder. Has been used as a tonic and stimulant in veterinary medicine. Registered as a rodenticide in the U.S. (EPA, 1998); ODOURLESS AND COLOURLESS CRYSTALS WITH BITTER TASTE.; ODOURLESS COLOURLESS CRYSTALS OR WHITE CRYSTALLINE POWDER WITH BITTER TASTE.; Colorless to white, odorless, crystalline solid.; Colorless to white, odorless, crystalline solid. [pesticide]; Colorless, transparent crystals or white, crystalline powder.
• Description: Strychnine appears as colorless, transparent crystals or white crystalline powder. Has no odor. Used for destroying rodents and predatory animals and for trapping fur-bearing animals. (EPA, 1998); Strychnine is a monoterpenoid indole alkaloid that is strychnidine bearing a keto substituent at the 10-position. It has a role as an avicide, a glycine receptor antagonist, a cholinergic antagonist, a rodenticide and a neurotransmitter agent. It is a monoterpenoid indole alkaloid and an organic heteroheptacyclic compound. It is a conjugate base of a strychnine(1+). It derives from a hydride of a strychnidine.; Strychnine sulfate appears as colorless, odorless, very bitter crystals or white crystalline powder. Has been used as a tonic and stimulant in veterinary medicine. Registered as a rodenticide in the U.S. (EPA, 1998)
• Shelf Life: Stable under recommended storage conditions.; Under abiotic conditions, strychnine is a relatively stable compound. It is photostable and does not hydrolize at pH 5-9.
• Solubility: 0.02 % (NIOSH, 2016); 4.78e-04 M; In water, 160 mg/L at 25 °C; 6.7 g/L ethanol; One gram dissolves in 182 mL ethanol, 6.5 mL chloroform, 150 mL benzene, 250 mL methanol, 83 mL pyridine; Very slightly soluble in ether; Slightly soluble in ethanol, acetone; miscible with benzene; insoluble in ethyl ether; soluble in chloroform; Soluble in chloroform, slightly soluble in alcohol and benzene, slightly soluble in ether; Solubility in water: none; Solubility in water, g/100ml: 2.9; 0.02%
• Synonyms: Nitrate, Strychnine; Strychnine; Strychnine Nitrate
• Vapor Pressure: Low (NIOSH, 2016); 2.93X10-9 mm Hg at 25 °C (est); Low
• PubChem Compound: 11859396
• Last Modified: Nov 13 2021